Cas no 87922-44-9 (Benzene, 1-(1-methylpropyl)-3-(trifluoromethyl)-)
87922-44-9 structure
Product Name:Benzene, 1-(1-methylpropyl)-3-(trifluoromethyl)-
CAS No:87922-44-9
MF:C11H13F3
MW:202.216133832932
CID:650672
PubChem ID:20823611
Update Time:2025-04-19
Benzene, 1-(1-methylpropyl)-3-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-(1-methylpropyl)-3-(trifluoromethyl)-
- 1-butan-2-yl-3-(trifluoromethyl)benzene
- DTXSID20609953
- LQFRWKSFMWDZSZ-UHFFFAOYSA-N
- 1-(Butan-2-yl)-3-(trifluoromethyl)benzene
- 87922-44-9
- SCHEMBL10274869
-
- Inchi: 1S/C11H13F3/c1-3-8(2)9-5-4-6-10(7-9)11(12,13)14/h4-8H,3H2,1-2H3
- InChI Key: LQFRWKSFMWDZSZ-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC(=C1)C(C)CC)(F)F
Computed Properties
- Exact Mass: 202.09693490g/mol
- Monoisotopic Mass: 202.09693490g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 0Ų
Benzene, 1-(1-methylpropyl)-3-(trifluoromethyl)- Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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